3-(4-fluoro-3-methylphenyl)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)propanamide
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Description
3-(4-fluoro-3-methylphenyl)-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)propanamide is a useful research compound. Its molecular formula is C17H23FN4O and its molecular weight is 318.396. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
Compounds bearing similar structural motifs, such as triazoles and propanamides, have been investigated for their antioxidant and anticancer activities. For instance, derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, incorporating triazolone and other moieties, demonstrated significant antioxidant activity, outperforming ascorbic acid in some tests. These compounds also showed notable anticancer potential against human glioblastoma and breast cancer cell lines, with specific derivatives identified as particularly active against glioblastoma cells (Tumosienė et al., 2020).
Synthesis and Structural Characterization
The synthesis and structural characterization of compounds containing fluoro-phenyl and triazole groups have been reported, highlighting the importance of these functional groups in chemical research. These studies focus on synthesizing novel derivatives and fully characterizing them through spectroscopic methods, such as NMR and mass spectrometry, to understand their properties better and potential applications in materials science or as intermediates in pharmaceutical synthesis (Manolov, Ivanov, & Bojilov, 2020).
Antimicrobial Activity
Research on the antimicrobial properties of novel compounds, including those with 1H-1,2,3-triazol-4-yl and fluoro-phenyl groups, contributes to the search for new antibacterial and antifungal agents. A study on 3-(1-Aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)propan-1-ones revealed their potential as antimicrobial agents after evaluating their activity (Nagamani et al., 2018).
Pharmacokinetics and Metabolism
Understanding the pharmacokinetics and metabolism of structurally related compounds is crucial for drug development. A study on a selective androgen receptor modulator explored its pharmacokinetics and metabolism in rats, providing insights into the ideal pharmacokinetic characteristics for propanamide compounds in preclinical studies. Such research helps identify metabolic pathways and potential drug interactions, guiding the design of compounds with better therapeutic profiles (Wu et al., 2006).
properties
IUPAC Name |
3-(4-fluoro-3-methylphenyl)-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN4O/c1-12(2)16(11-22-9-8-19-21-22)20-17(23)7-5-14-4-6-15(18)13(3)10-14/h4,6,8-10,12,16H,5,7,11H2,1-3H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLCQTTJMMNTISI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCC(=O)NC(CN2C=CN=N2)C(C)C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.